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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B15598781

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the fungicide
Guazatine with several alternatives: Imazalil, Thiabendazole, Prochloraz, and Pyrimethanil. The
following sections detail the ecotoxicity, environmental fate, and mechanisms of action of these
compounds, supported by experimental data and standardized testing protocols.

Executive Summary

Guazatine, a non-systemic contact fungicide, is characterized by its high persistence in soil.
While its strong adsorption to soil particles limits leaching potential, its long half-life raises
concerns about long-term soil health. In comparison, alternative fungicides such as Imazalil,
Thiabendazole, Prochloraz, and Pyrimethanil exhibit a range of environmental profiles.
Prochloraz, for instance, is highly toxic to aquatic organisms, while Thiabendazole is noted for
its extreme persistence in soil. Imazalil is moderately toxic to fish and has been classified as a
potential carcinogen. Pyrimethanil is a persistent environmental pollutant with documented
toxic effects on both aquatic and terrestrial organisms. This guide aims to provide a data-driven
comparison to inform the selection of fungicides with more favorable environmental profiles.

Data Presentation: Comparative Environmental
Impact

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15598781?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

The following tables summarize the key environmental impact parameters for Guazatine and its
alternatives. Data is presented based on standardized ecotoxicity and environmental fate
studies.

Table 1: Acute Aquatic Ecotoxicity
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Endpoint (96-hour

Toxicity

Fungicide Test Organism o
LC50/EC50) Classification
Guazatine - - -
Oncorhynchus mykiss ) )
) 0.28 mg/L Highly Toxic
(Rainbow Trout)
Daphnia magna ] ]
0.073 mg/L Very Highly Toxic

(Water Flea)

Pseudokirchneriella

subcapitata (Green

0.019 mg/L (72-hr
EC50)

Very Highly Toxic

Algae)
] Oncorhynchus mykiss ]
Imazalil ) 2.5 mg/L[1] Moderately Toxic
(Rainbow Trout)
Daphnia magna )
3.5 mg/L (48-hr EC50)  Moderately Toxic
(Water Flea)
Selenastrum
) 0.87 mg/L (72-hr )
capricornutum (Green Toxic
EC50)
Algae)
, Oncorhynchus mykiss _ _
Thiabendazole ) >19 mg/L Slightly Toxic
(Rainbow Trout)
Daphnia magna 0.83 mg/L (48-hr )
Toxic
(Water Flea) EC50)
Pseudokirchneriella
subcapitata (Green 1.4 mg/L (72-hr EC50)  Toxic
Algae)
Oncorhynchus mykiss ) )
Prochloraz ] 1.5 mg/L[2] Highly Toxic
(Rainbow Trout)
Daphnia magna 4.3 mg/L (48-hr EC50) ]
Moderately Toxic

(Water Flea)

[2]

Selenastrum

capricornutum (Green

0.1 mg/L (72-hr
EbC50)[2]

Very Highly Toxic
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Algae)
) ) Oncorhynchus mykiss Slightly to Moderately
Pyrimethanil ) 14 - 35 mg/L[3] i
(Rainbow Trout) Toxic
Daphnia magna 2.9 mg/L (48-hr LC50) ]
Moderately Toxic
(Water Flea) [3]

Selenastrum
capricornutum (Green 1.2 mg/L (72-hr EC50)  Toxic
Algae)

Table 2: Avian and Honeybee Acute Toxicity
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. . . . Toxicity
Fungicide Test Organism Endpoint (LD50) .
Classification
) Colinus virginianus )
Guazatine ) ) 250 mg/kg bw Moderately Toxic
(Bobwhite Quail)
Apis mellifera ) .
> 25 p g/bee (Contact)  Practically Non-toxic
(Honeybee)
] Colinus virginianus ] )
Imazalil 516 mg/kg bw Slightly Toxic

(Bobwhite Quail)

Apis mellifera

(Honeybee)

> 40 p g/bee (Oral)[4]

Practically Non-toxic

Thiabendazole

Anas platyrhynchos
(Mallard Duck)

> 2250 mg/kg bw

Practically Non-toxic

Apis mellifera

(Honeybee)

> 100 u g/bee
(Contact & Oral)

Practically Non-toxic

Prochloraz

Colinus virginianus
(Bobwhite Quail)

> 2250 mg/kg bw

Practically Non-toxic

Apis mellifera

(Honeybee)

> 101 u g/bee (Oral)
[2]

Practically Non-toxic

Pyrimethanil

Colinus virginianus
(Bobwhite Quail)

> 2000 mg/kg bw

Practically Non-toxic

Apis mellifera

(Honeybee)

> 100 u g/bee
(Contact & Oral)

Practically Non-toxic

Table 3: Environmental Fate - Soil Persistence
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Soil Half-life (DT50) -

Fungicide . Persistence Classification
Aerobic

Guazatine 400 - 600 days[1] Very Persistent

Imazalil 120 - 190 days[1] Persistent

Thiabendazole 403 days|[5] Very Persistent
Non-persistent to Moderately

Prochloraz 5 - 37 days[2] .
Persistent

Pyrimethanil 40 - 121 days Moderately Persistent

Experimental Protocols

The environmental impact data presented in this guide are derived from studies conducted

following standardized international guidelines, primarily those established by the Organisation

for Economic Co-operation and Development (OECD). These protocols ensure data quality,

consistency, and comparability across different chemical substances.

Aquatic Ecotoxicity Testing

Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the median lethal
concentration (LC50) of a substance to fish over a 96-hour exposure period.[6][7][8] Fish are
exposed to a series of concentrations of the test substance, and mortality is recorded at 24,
48, 72, and 96 hours.[6][7][8]

Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This 48-hour test assesses
the concentration at which a substance immobilizes 50% of the tested Daphnia (EC50).[4][5]
[9][10][11] Young daphnids are exposed to a range of concentrations, and their mobility is
observed at 24 and 48 hours.[4][5][9][10][11]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This 72-
hour test evaluates the effect of a substance on the growth of algae.[3][12][13][14][15] The
test measures the inhibition of cell growth (EC50) across a range of concentrations.[3][12]
[13][14][15]
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Terrestrial Ecotoxicity Testing

Avian Acute Oral Toxicity Test (OECD Guideline 223): This test determines the median lethal
dose (LD50) of a substance to birds when administered as a single oral dose.[16][17][18][19]
[20]

Honeybees, Acute Oral Toxicity Test (OECD Guideline 213): This test assesses the acute
oral toxicity (LD50) to adult honeybees fed a sucrose solution containing the test substance
for a short period.[21][22][23][24][25]

Honeybees, Acute Contact Toxicity Test (OECD Guideline 214): This test determines the
acute contact toxicity (LD50) by applying the test substance directly to the thorax of adult
honeybees.[1][2][7][21][26]

Environmental Fate Testing

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used
to determine the rate of degradation (DT50) of a chemical in soil under both aerobic and
anaerobic conditions.[27][28][29][30][31] The disappearance of the parent compound and the
formation and decline of transformation products are monitored over time.[27][28][29][30][31]

Mandatory Visualization: Mechanisms of Action

The following diagrams illustrate the mechanisms of action for Guazatine and the alternative

fungicides, providing a visual representation of their biochemical targets and pathways.
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Disruption of Results in
Membrane Function

Cell Membrane Fungal Cell Death
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Caption: Guazatine's fungicidal action.
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Imazalil & Prochloraz (Imidazole Fungicides)
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Caption: Imazalil and Prochloraz mode of action.
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Caption: Thiabendazole's mechanism of action.[32][33][34]
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Caption: Pyrimethanil's fungicidal mechanism.[35][36][37][38][39]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://catalog.labcorp.com/crop-chemical/oecd-214-honeybee-acute-contact-toxicity-test
https://www.oecd.org/en/publications/2002/04/test-no-307-aerobic-and-anaerobic-transformation-in-soil_g1gh2d84.html
https://www.biotecnologiebt.it/expertise/environmental-fate/
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.pomais.com/faq-items/thiabendazole-mechanism-of-action/
https://www.smagrichem.com/fungicide/thiabendazole-45-sc/
https://www.smagrichem.com/fungicide/thiabendazole-45-sc/
https://go.drugbank.com/drugs/DB00730
https://www.youtube.com/watch?v=raYMCLEqb-8
https://www.pomais.com/product/pyrimethanil-fungicide/
https://en.wikipedia.org/wiki/Pyrimethanil
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation07/Pyrimethanil.pdf
https://apsjournals.apsnet.org/doi/10.1094/PDIS-08-20-1739-RE
https://www.benchchem.com/product/b15598781#comparing-the-environmental-impact-of-guazatine-with-alternative-fungicides
https://www.benchchem.com/product/b15598781#comparing-the-environmental-impact-of-guazatine-with-alternative-fungicides
https://www.benchchem.com/product/b15598781#comparing-the-environmental-impact-of-guazatine-with-alternative-fungicides
https://www.benchchem.com/product/b15598781#comparing-the-environmental-impact-of-guazatine-with-alternative-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598781?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

